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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of magnesium iodide (MgI₂)

from the reaction of magnesium carbonate (MgCO₃) with hydroiodic acid (HI). The document

details the chemical principles, experimental protocols, reactant data, and safety precautions

necessary for the successful and safe execution of this synthesis.

Introduction
Magnesium iodide is an inorganic salt with significant applications in organic synthesis.[1] Its

preparation from magnesium carbonate and hydroiodic acid is a straightforward acid-base

reaction that yields magnesium iodide, carbon dioxide, and water.[1][2] This method is

favored for its simplicity and the high solubility of the resulting magnesium iodide salt in water.

[1] This document serves as a technical resource, providing the necessary data and

procedures for laboratory-scale preparation.

Chemical Principles
The synthesis is based on the reaction between a carbonate and a strong acid. Magnesium

carbonate, a solid which is insoluble in water, reacts readily with hydroiodic acid.[2][3] The

reaction proceeds according to the following balanced molecular equation:

MgCO₃(s) + 2HI(aq) → MgI₂(aq) + CO₂(g) + H₂O(l)[1][4]
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The reaction is driven by the formation of a stable salt (MgI₂), water, and the evolution of

carbon dioxide gas.[2][4] The stoichiometry of the reaction is a 1:2 molar ratio between

magnesium carbonate and hydroiodic acid.[4][5][6]

Reactant and Product Data
Proper planning of the synthesis requires accurate data on the physical and chemical

properties of the reactants and the final product. The following tables summarize key

quantitative data.

Substance Formula

Molar

Mass (

g/mol )

Appearan

ce
Density

Melting

Point (°C)

Solubility

in Water

Magnesiu

m

Carbonate

MgCO₃ 84.31

White

granular

powder[7]

~2.16

g/cm³

350

(decompos

es)

Insoluble[7]

Hydroiodic

Acid (57%)
HI 127.91

Colorless

liquid[8]
~1.7 g/mL N/A Miscible

Magnesiu

m Iodide
MgI₂ 278.11

White

crystalline

solid[1]

4.43 g/cm³

(anhydrous

)[1][9]

637

(decompos

es)[1][9]

Highly

soluble

(148 g/100

cm³ at

18°C)[1]

Table 1: Physical and Chemical Properties of Reactants and Product.
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Substance CAS Number
GHS

Pictograms
Signal Word

Key Hazard

Statements

Magnesium

Carbonate
546-93-0 None specified None specified

Not classified as

hazardous

Hydroiodic Acid 10034-85-2 GHS05, GHS07 Danger

H290 (May be

corrosive to

metals), H314

(Causes severe

skin burns and

eye damage),

H335 (May

cause respiratory

irritation)

Magnesium

Iodide
10377-58-9 GHS07[1] Warning[1]

H315 (Causes

skin irritation),

H319 (Causes

serious eye

irritation)[1][10]

Table 2: Safety and Hazard Information.

Experimental Protocol
This protocol outlines a standard laboratory procedure for the synthesis of aqueous

magnesium iodide. All operations should be performed in a well-ventilated fume hood while

wearing appropriate personal protective equipment (PPE).[11][12][13]

Materials:

Magnesium Carbonate (MgCO₃), powder

Hydroiodic Acid (HI), 57% aqueous solution, stabilized

Deionized water
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Erlenmeyer flask or beaker

Magnetic stirrer and stir bar

Graduated cylinders

Dropping funnel or pipette

pH indicator paper

Filter paper and funnel (optional, for clarification)

Procedure:

Reactant Calculation: Based on the 1:2 stoichiometry, calculate the required mass of MgCO₃

and volume of HI solution for the desired amount of MgI₂. It is often preferable to use a slight

excess of magnesium carbonate to ensure all the hydroiodic acid is consumed.

Setup: Place a calculated mass of magnesium carbonate powder into a beaker or

Erlenmeyer flask equipped with a magnetic stir bar.

Acid Addition: Slowly add the calculated volume of hydroiodic acid to the flask containing the

magnesium carbonate.[14] The addition should be done dropwise or in small portions to

control the rate of carbon dioxide evolution and prevent excessive foaming ("fizzing").[2]

Reaction: Continue stirring the mixture. The reaction is evident by the effervescence of CO₂

gas.[2] Stir until all gas evolution has ceased, indicating the reaction is nearing completion.

Neutralization Check: After the visible reaction has stopped, check the pH of the solution

using indicator paper. The pH should be neutral or slightly basic. If the solution is still acidic,

add small amounts of magnesium carbonate until effervescence stops and the pH is

neutralized.

Filtration (Optional): If any unreacted magnesium carbonate remains or if the solution is

cloudy, filter the solution to obtain a clear aqueous solution of magnesium iodide.

Product Isolation (Optional): To obtain solid magnesium iodide, the water can be removed

by careful heating under vacuum. Note that anhydrous MgI₂ is unstable in air at normal
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temperatures and can decompose, turning brown due to the release of iodine.[1] It is also

sensitive to light.[15] Therefore, storage should be under an inert atmosphere.[9][15]

Process Visualization
The logical flow of the synthesis process, from reactants to the final product, is illustrated

below.
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Workflow for MgI₂ Synthesis

Reactants

Magnesium Carbonate
(MgCO₃)

Hydroiodic Acid
(HI)

1. Controlled Reaction
(Slow Addition of HI)

Process Steps

CO₂ Gas Evolution

releases

2. Neutralization Check
(pH Monitoring) Byproducts

Water (H₂O)Carbon Dioxide (CO₂)3. Filtration (Optional)
(Remove Excess MgCO₃)

Aqueous Magnesium Iodide
(MgI₂(aq))

Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of MgI₂.
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The following diagram illustrates the relationship between reactants and products in the

balanced chemical equation.

Reactant-Product Relationship

1x MgCO₃

(Magnesium Carbonate)

+

2x HI
(Hydroiodic Acid)

1x MgI₂
(Magnesium Iodide)

1x CO₂

(Carbon Dioxide)
1x H₂O
(Water)

→

Click to download full resolution via product page

Caption: Stoichiometric relationship of the synthesis reaction.

Safety Precautions
Hydroiodic Acid: HI is a strong, corrosive acid that can cause severe skin burns and eye

damage.[8][11] It may also cause respiratory irritation.[11][13] Handle exclusively in a

chemical fume hood.[11] Wear acid-resistant gloves, splash goggles, a face shield, and a lab

coat.[11][13] Ensure emergency eye wash stations and showers are immediately accessible.

[13]

Magnesium Iodide: This compound can cause skin and serious eye irritation.[1][10] Avoid

inhalation of dust or contact with skin and eyes.[9]

Reaction Hazards: The reaction produces carbon dioxide gas, which can cause pressure

buildup if performed in a closed system. Ensure the reaction vessel is open to the
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atmosphere (or a scrubber) to allow the gas to vent safely. The reaction can also be

exothermic. Slow, controlled addition of the acid is necessary to manage the reaction rate

and temperature.[14]

Storage: Store hydroiodic acid in a cool, dry, well-ventilated area away from incompatible

materials like bases and reactive metals.[12][16] Magnesium iodide is sensitive to air,

moisture, and light; it should be stored in a tightly sealed container under an inert gas.[9][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Magnesium iodide - Wikipedia [en.wikipedia.org]

2. quora.com [quora.com]

3. youtube.com [youtube.com]

4. gauthmath.com [gauthmath.com]

5. Answered: Magnesium carbonate reacts with hydrochloric acid to produce magnesium
chloride, carbon dioxide, and water. The reaction is as follows. MgCO3(s) + 2 HCl(aq) →… |
bartleby [bartleby.com]

6. studylib.net [studylib.net]

7. jru.edu.in [jru.edu.in]

8. lobachemie.com [lobachemie.com]

9. chembk.com [chembk.com]

10. Magnesium iodide | I2Mg | CID 66322 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. fishersci.co.uk [fishersci.co.uk]

12. echemi.com [echemi.com]

13. nj.gov [nj.gov]

14. cbse.gov.in [cbse.gov.in]

15. oxfordlabfinechem.com [oxfordlabfinechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.cbse.gov.in/publications/fa_science_x/CBSE-Class-X%20(Science)%20page%201-30.pdf
https://www.echemi.com/sds/hydriodic-acid-temppid160705000740.html
https://www.youtube.com/watch?v=NdDkVyao7sc
https://www.benchchem.com/product/b077548?utm_src=pdf-body
https://www.chembk.com/en/chem/Magnesium%20iodide
https://www.oxfordlabfinechem.com/msds/MAGNESIUM%20IODIDE.pdf
https://www.benchchem.com/product/b077548?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Magnesium_iodide
https://www.quora.com/What-is-the-reaction-of-magnesium-bicarbonate-with-hydrochloric-acid
https://www.youtube.com/watch?v=gyY-VyEKUso
https://www.gauthmath.com/404?fromUrl=/solution/1832495066116097/6-How-many-grams-of-magnesium-carbonate-react-with-excess-hydroiodic-acid-if-8-3
https://www.bartleby.com/questions-and-answers/magnesium-carbonate-reacts-with-hydrochloric-acid-to-produce-magnesium-chloride-carbon-dioxide-and-w/323be073-8cf8-4d67-ac70-005f9a9a4529
https://www.bartleby.com/questions-and-answers/magnesium-carbonate-reacts-with-hydrochloric-acid-to-produce-magnesium-chloride-carbon-dioxide-and-w/323be073-8cf8-4d67-ac70-005f9a9a4529
https://www.bartleby.com/questions-and-answers/magnesium-carbonate-reacts-with-hydrochloric-acid-to-produce-magnesium-chloride-carbon-dioxide-and-w/323be073-8cf8-4d67-ac70-005f9a9a4529
https://studylib.net/doc/6650553/magnesium-carbonate-lab
https://jru.edu.in/studentcorner/lab-manual/bpharm/1st-sem/Pharmaceutical%20Inorganic%20Chemistry.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-HYDRIODIC-ACID-Stabilized-CASNO-10034-85-4087A-EN.aspx
https://www.chembk.com/en/chem/Magnesium%20iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-iodide
https://www.fishersci.co.uk/store/msds?partNumber=11398415&productDescription%3DHYDRIODIC+ACID%2C+57%25+W%2FW+AQ.+SOLN.%2C500G&countryCode=GB&language=en
https://www.echemi.com/sds/hydriodic-acid-temppid160705000740.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1009.pdf
https://www.cbse.gov.in/publications/fa_science_x/CBSE-Class-X%20(Science)%20page%201-30.pdf
https://www.oxfordlabfinechem.com/msds/MAGNESIUM%20IODIDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. youtube.com [youtube.com]

To cite this document: BenchChem. [Preparation of Magnesium Iodide from Magnesium
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Available at: [https://www.benchchem.com/product/b077548#preparation-of-mgi2-from-
magnesium-carbonate-and-hi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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